S-propyl ne

• Molecular Formula: C18H26N2O2S
• Molecular Weight: 334.5 g/mol
• IUPAC Name: S-propyl N-[2-(2-ethyl-6-methylanilino)-2-oxoethyl]-N-prop-2-enylcarbamothioate
• InChI: InChI=1S/C18H26N2O2S/c1-5-11-20(18(22)23-12-6-2)13-16(21)19-17-14(4)9-8-10-15(17)7-3/h5,8-10H,1,6-7,11-13H2,2-4H3,(H,19,21)
• InChI Key: NWPWVXXMEDJJBH-UHFFFAOYSA-N
• SMILES: CCCSC(=O)N(CC=C)CC(=O)NC1=C(C=CC=C1CC)C

Description

S-propyl ne is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. It is a derivative of the neuropeptide, Substance P, which is involved in pain transmission and inflammation. S-propyl ne has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory disorders.

Mechanism of Action

S-propyl ne exerts its effects through the activation of the neurokinin-1 receptor (NK1R), which is the primary receptor for Substance P. Activation of NK1R leads to the release of pro-inflammatory mediators such as cytokines and chemokines. S-propyl ne has been shown to inhibit this process, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
S-propyl ne has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also reduces the activation of immune cells such as macrophages and T cells. In addition, S-propyl ne has been shown to have analgesic effects, reducing pain sensitivity in preclinical models.

Advantages and Limitations for Lab Experiments

One of the advantages of using S-propyl ne in lab experiments is its specificity for the NK1R receptor. This allows for targeted inhibition of pro-inflammatory pathways without affecting other signaling pathways. However, one limitation of using S-propyl ne is its stability. It has a short half-life and can be rapidly degraded in vivo, which may limit its therapeutic potential.

Future Directions

There are several future directions for the research on S-propyl ne. One area of interest is the development of more stable analogs that can be used in vivo. Another area of research is the exploration of its potential therapeutic applications in other inflammatory conditions such as asthma and multiple sclerosis. Additionally, the mechanism of action of S-propyl ne needs to be further elucidated to better understand its effects on inflammation and pain.

Synthesis Methods

The synthesis of S-propyl ne involves the modification of Substance P by adding a propyl group to the amino terminus of the peptide. This can be achieved through solid-phase peptide synthesis or solution-phase synthesis. The purity of the final product can be determined using analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

Scientific Research Applications

S-propyl ne has been studied extensively in preclinical models for its potential therapeutic applications. It has been shown to have anti-inflammatory effects in conditions such as arthritis, colitis, and neuropathic pain. Its analgesic properties make it a promising candidate for the treatment of chronic pain conditions.